7-Isothiocyanatobenzo[b]furan

• CAS RN: 67830-56-2
• Molecular Formula: C9H5NOS
• Molecular Weight: 175.21 g/mol
• IUPAC Name: 7-isothiocyanato-1-benzofuran
• InChI: InChI=1S/C9H5NOS/c12-6-10-8-3-1-2-7-4-5-11-9(7)8/h1-5H
• InChI Key: ULQLXZURNKUIHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)N=C=S)OC=C2

Description

7-Isothiocyanatobenzo[b]furan is a useful research compound. Its molecular formula is C9H5NOS and its molecular weight is 175.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Amino-benzo[b]furan is reacted with thiophosgene in 3 N hydrochloric acid at room temperature over 1 hour to give 7-isothiocyanatobenzo[b]furan. (M. Pt. 45°-46° from petroleum ether.) Reaction of this isothiocyanate with ethanolamine in ether gives N-benzo[b]furan-7-yl-N'-2-hydroxyethylthiourea (m.pt. 138°-139° from methanol) which is used further in the crude state.